Cas no 118409-67-9 (2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)-)

118409-67-9 structure
Product name:2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)-
2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)-
- NDBVLMVMOJCWHU-UHFFFAOYSA-N
- SCHEMBL5164387
- 118409-67-9
- 2-Cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoic acid
- alpha-cyano-3,5-dimethoxy-4-hydroxycinnamic acid
- DTXSID201194591
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- Inchi: InChI=1S/C12H11NO5/c1-17-9-4-7(3-8(6-13)12(15)16)5-10(18-2)11(9)14/h3-5,14H,1-2H3,(H,15,16)
- InChI Key: NDBVLMVMOJCWHU-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 249.06372245Da
- Monoisotopic Mass: 249.06372245Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 99.8Ų
2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)- Related Literature
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Guofu Zhang,Yiyong Zhao,Chengrong Ding Org. Biomol. Chem., 2019,17, 7684-7688
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Feng Lin,Qiuling Song,Yuyu Gao,Xiuling Cui RSC Adv., 2014,4, 19856-19860
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Luis M. Martínez-Prieto,Yannick Coppel,Bruno Chaudret,Lucy Cusinato,Iker del Rosal,Romuald Poteau Nanoscale, 2021,13, 6902-6915
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Qinghua Wu,Shibo Zou,Frédérick P. Gosselin,Daniel Therriault,Marie-Claude Heuzey J. Mater. Chem. C, 2018,6, 12180-12186
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